Cas no 37887-18-6 (2-Methoxy-2-methylpropane-1-thiol)

• Product Name: 2-Methoxy-2-methylpropane-1-thiol
• CAS No: 37887-18-6
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 5737349
• PubChem ID: 123615117
• Update Time: 2025-08-04

2-Methoxy-2-methylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 37887-18-6
• 1-Propanethiol, 2-methoxy-2-methyl-
• EN300-1288647
• DTXSID501293322
• 2-Methoxy-2-methylpropane-1-thiol

• Inchi： 1S/C5H12OS/c1-5(2,4-7)6-3/h7H,4H2,1-3H3
• InChI Key： JGAINXOWIRFEFN-UHFFFAOYSA-N
• SMILES： SCC(C)(C)OC

Computed Properties

• Exact Mass: 120.06088618g/mol
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 0.913±0.06 g/cm3(Predicted)
• Boiling Point: 133.2±23.0 °C(Predicted)
• pka: 10.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Methoxy-2-methylpropane-1-thiol

Recent Advances in the Study of 2-Methoxy-2-methylpropane-1-thiol (CAS: 37887-18-6) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Methoxy-2-methylpropane-1-thiol (CAS: 37887-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This thiol derivative, characterized by a methoxy group and a branched alkyl chain, has been explored for its role in drug design, bioconjugation, and material science. Recent studies have highlighted its utility as a building block for synthesizing novel bioactive molecules and as a key intermediate in the development of targeted therapies.

One of the most notable advancements in the study of 2-Methoxy-2-methylpropane-1-thiol is its application in the synthesis of thiol-containing prodrugs. Researchers have leveraged its reactive thiol group to create prodrugs that can be activated under specific physiological conditions, thereby improving drug delivery and reducing off-target effects. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the successful incorporation of this compound into a prodrug system for cancer therapy, achieving enhanced tumor selectivity and reduced systemic toxicity.

In addition to its pharmaceutical applications, 2-Methoxy-2-methylpropane-1-thiol has also been investigated for its role in bioconjugation chemistry. Its ability to form stable thioether linkages with proteins and other biomolecules makes it a valuable tool for modifying biologics and developing antibody-drug conjugates (ADCs). Recent work by a team at MIT has shown that this compound can be used to site-specifically label antibodies, enabling the creation of more homogeneous and efficacious ADC formulations. This breakthrough has significant implications for the treatment of diseases such as cancer and autoimmune disorders.

Furthermore, the compound's unique chemical properties have spurred interest in its use as a ligand in catalysis and material science. A 2024 study in *ACS Catalysis* reported that 2-Methoxy-2-methylpropane-1-thiol could serve as an effective ligand for palladium-catalyzed cross-coupling reactions, offering improved yields and selectivity compared to traditional thiol ligands. This finding opens new avenues for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Despite these promising developments, challenges remain in the large-scale production and application of 2-Methoxy-2-methylpropane-1-thiol. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and the development of novel synthetic routes. For example, a recent preprint on *ChemRxiv* proposed a greener synthesis method for this compound, utilizing biocatalysis to improve yield and reduce environmental impact.

In conclusion, 2-Methoxy-2-methylpropane-1-thiol (CAS: 37887-18-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span drug design, bioconjugation, and catalysis, with recent studies underscoring its potential to advance targeted therapies and sustainable chemistry. As research continues to unravel its full capabilities, this compound is poised to play a pivotal role in the development of next-generation therapeutics and materials.